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Compound of Interest

Compound Name: BC-1382

Cat. No.: B1667837

For Research Use Only. Not for use in humans or animals.

This document provides crucial safety and logistical information for researchers, scientists, and
drug development professionals handling BC-1382, a potent ubiquitin E3 ligase HECTD2
inhibitor. The following procedures are designed to ensure the safe handling, use, and disposal
of this compound, minimizing risks and establishing a secure laboratory environment.

Compound Information and Hazard Identification

BC-1382 is a white to off-white solid powder. As a potent, bioactive small molecule, it should be
handled with care, assuming it may be harmful if ingested, inhaled, or absorbed through the
skin. A comprehensive risk assessment should be conducted before beginning any work with
this compound.
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Identifier Value

Product Name BC-1382

CAS Number 1013753-99-5
Molecular Formula C23H29N30sS
Molecular Weight 459.56 g/mol
Physical State Solid (Powder)
Appearance White to off-white

Powder: -20°C for 2 years. In solvent: -80°C for

Storage
6 months.[1]

GHS Hazard Classification (Assumed based on typical research compounds):

Acute Toxicity, Oral (Category 4)

Skin Corrosion/Irritation (Category 2)

Serious Eye Damage/Eye Irritation (Category 2A)

Specific Target Organ Toxicity — Single Exposure (Category 3), Respiratory System

Personal Protective Equipment (PPE)

Strict adherence to PPE protocols is mandatory when handling BC-1382 to prevent exposure.
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Specifications and

PPE Category ltem i
Recommendations
Must be worn at all times when
handling the compound.
Eye/Face Protection Safety Goggles Should provide a complete

seal around the eyes to protect

from dust and splashes.

Face Shield

Recommended when there is
a risk of splashes, especially

when working with solutions.

Hand Protection

Nitrile Gloves

Double-gloving is required.
Inspect gloves for any tears or
punctures before use. Change
gloves immediately if

contaminated.

Body Protection

Laboratory Coat

A dedicated, buttoned lab coat
must be worn.

Disposable Gown/Coveralls

Recommended for procedures
with a higher risk of

contamination.

Respiratory Protection

Fume Hood

All weighing and handling of
the solid compound should be
performed in a certified

chemical fume hood.

N95 Respirator

A NIOSH-approved N95
respirator or equivalent should
be worn when handling the
powder outside of a fume
hood, or if aerosolization is

possible.
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Operational Plan: Step-by-Step Handling
Procedures

A systematic approach is crucial for the safe handling of BC-1382. The following workflow
outlines the key steps from preparation to disposal.

Experimental Workflow for Handling BC-1382
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BC-1382 Handling and Disposal Workflow
/ N

Preparation

1. Prepare Designated Work Area
(Fume Hood)

Ensure safety

[2. Don Appropriate PPE]

Proceed to handling

3. Weigh Compound in Fume HootD

For solution-based experiments

G. Prepare Stock SqutiorD

- J

Experimentation

G. Conduct Experimena

Post-experiment

Cleanup & Disposal

G. Decontaminate Work Surfaces & Equipmena

[7. Dispose of Liquid Waste) G Dispose of Solid Waste)

9. Doff PPE

Click to download full resolution via product page

Caption: Workflow for the safe handling and disposal of BC-1382.
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Detailed Methodologies

Preparation of Stock Solution (Example Protocol):[1]

» Preparation of the Work Area: Ensure the chemical fume hood is clean and operational.
Gather all necessary materials, including the BC-1382 powder, appropriate solvent (e.g.,
DMSO), and calibrated pipettes.

e Donning PPE: Put on all required personal protective equipment as outlined in the table
above.

» Weighing: Tare a clean, small container on an analytical balance inside the fume hood.
Carefully add the desired amount of BC-1382 powder to the container.

» Dissolution: Add the appropriate volume of solvent to the powder to achieve the desired
concentration. Gently swirl or vortex to ensure complete dissolution.

o Storage: Store the stock solution at -80°C in a tightly sealed container.

Emergency Procedures

Immediate and appropriate action is critical in the event of an exposure.
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Exposure Type Immediate Action

Immediately flush eyes with copious amounts of

water for at least 15 minutes, lifting the upper
Eye Contact i i ) i

and lower eyelids. Seek immediate medical

attention.

Remove contaminated clothing. Immediately
i wash the affected area with soap and plenty of
Skin Contact ) )
water for at least 15 minutes. Seek medical

attention if irritation persists.

Move the individual to fresh air. If breathing is

difficult, administer oxygen. If breathing has
Inhalation ) o o

stopped, give artificial respiration. Seek

immediate medical attention.

Do NOT induce vomiting. Wash out the mouth
Ingestion with water, provided the person is conscious.

Seek immediate medical attention.

Evacuate the area. Wear appropriate PPE,
including respiratory protection. Cover the spill
_ with an inert absorbent material. Collect the
Sl absorbed material into a sealed container for
hazardous waste disposal. Decontaminate the

spill area.

Disposal Plan

All waste generated from the handling of BC-1382 must be treated as hazardous waste and
disposed of in accordance with institutional and local regulations.
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Waste Type Disposal Procedure

All contaminated solid waste (e.qg., pipette tips,

empty vials, contaminated gloves, and other
Solid Waste disposable PPE) must be collected in a

dedicated, clearly labeled hazardous waste

container.

Unused solutions containing BC-1382 should be

collected in a sealed, properly labeled

Liquid Waste ) )
hazardous waste container. Do not dispose of
down the drain.

Contaminated needles and other sharps must

Sharps

be disposed of in a designated sharps container.

Decontamination: All non-disposable equipment and work surfaces should be thoroughly
decontaminated with a suitable cleaning agent (e.g., 70% ethanol) after use.

By adhering to these safety protocols and operational plans, researchers can minimize the
risks associated with handling the potent compound BC-1382 and maintain a safe laboratory
environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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